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Compound of Interest

Compound Name: Azelastine-13C,d3

Cat. No.: B1146578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Azelastine-13C,d3, a stable isotope-

labeled internal standard crucial for the accurate quantification of azelastine in biological

matrices. This document covers suppliers and pricing, detailed experimental protocols for its

use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications, and a

visualization of the relevant biological pathway.

Azelastine-13C,d3: Supplier and Pricing Overview
Azelastine-13C,d3 is a critical tool for pharmacokinetic and bioequivalence studies. Several

reputable suppliers offer this stable isotope-labeled compound. The following table summarizes

available suppliers and pricing information. Please note that prices are subject to change and

may not include shipping and handling fees. It is recommended to contact the suppliers directly

for the most current pricing and to request a formal quote.
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Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Price (USD)

MedChemEx

press

Azelastine-

13C,d3

hydrochloride

HY-B0462S >99%
1 mg, 5 mg,

10 mg

Inquire for

quote

Cayman

Chemical

Azelastine-

13C,d3

(hydrochlorid

e)

33295 >99% 1 mg, 5 mg
$227 (1 mg),

$1012 (5 mg)

LGC

Standards

Azelastine-

13C,d3

TRC-

A808252
Not specified 1 mg, 10 mg

Inquire for

quote

Experimental Protocol: Quantification of Azelastine
in Human Plasma using LC-MS/MS with Azelastine-
13C,d3 Internal Standard
The following protocol is adapted from a validated method for the determination of azelastine in

human plasma and is suitable for the use of Azelastine-13C,d3 as an internal standard.[1][2]

[3]

Materials and Reagents
Azelastine reference standard

Azelastine-13C,d3 (Internal Standard, IS)

HPLC grade acetonitrile, methanol, and n-hexane

Ammonium acetate

2-propanol

Human plasma (with anticoagulant)

Deionized water
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Stock and Working Solutions
Azelastine Stock Solution (1 mg/mL): Accurately weigh and dissolve azelastine in methanol.

Azelastine-13C,d3 (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

Azelastine-13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the azelastine stock solution with a 50:50

mixture of acetonitrile and water to create calibration standards. Prepare a working solution

of Azelastine-13C,d3 at an appropriate concentration (e.g., 10 µg/mL) in the same diluent.

Sample Preparation (Liquid-Liquid Extraction)
Pipette 1 mL of human plasma into a clean microcentrifuge tube.

Spike with the Azelastine-13C,d3 internal standard working solution.

Add the appropriate volume of azelastine calibration standard or quality control sample.

Vortex briefly.

Add 3 mL of n-hexane:2-propanol (97:3, v/v) as the extraction solvent.[1][3]

Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: A C8 or C18 column (e.g., YMC C8, Luna C18) is suitable.[1][4]
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Mobile Phase: A mixture of acetonitrile and 5 mM ammonium acetate solution (e.g., 70:30,

v/v), with pH adjusted to 6.4.[1][3]

Flow Rate: 0.25 mL/min.[1][3]

Column Temperature: 40°C.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.[1][3]

Multiple Reaction Monitoring (MRM) Transitions:

Azelastine: m/z 382.2 → 112.2[1][3]

Azelastine-13C,d3 (IS): The precursor ion will be shifted by +4 (one 13C and three d).

The exact transition should be determined by direct infusion of the IS, but a likely

transition would be m/z 386.2 → 115.2 (or another stable fragment).

Collision Energy: Optimize for both analyte and internal standard.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of azelastine to Azelastine-
13C,d3 against the concentration of the calibration standards.

Determine the concentration of azelastine in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Azelastine Mechanism of Action: Histamine H1 Receptor
Antagonism
Azelastine is a potent and selective antagonist of the histamine H1 receptor. Upon binding to

the H1 receptor, it blocks the downstream signaling cascade initiated by histamine, thereby

alleviating allergic symptoms. The following diagram illustrates this mechanism.
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Caption: Azelastine's antagonism of the histamine H1 receptor.

Experimental Workflow: Bioanalytical Sample
Quantification
The following diagram outlines the general workflow for the quantification of an analyte in a

biological matrix using a stable isotope-labeled internal standard.
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Caption: Bioanalytical workflow using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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